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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B7761293 Get Quote

Essential Safety and Handling Guide for 1,3-
Propanediol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Propanediol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Personal Protective Equipment (PPE)
While 1,3-Propanediol is generally not classified as a hazardous substance, adherence to

proper laboratory safety practices is crucial.[1][2][3][4] The following table summarizes the

recommended personal protective equipment.
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Protection Type Equipment Specifications & Notes

Eye/Face Protection
Safety goggles with side

protection

Recommended for all handling

procedures to prevent

splashes.[1][5]

Hand Protection Nitrile rubber (NBR) gloves

Recommended thickness:

>0.11 mm. Breakthrough time:

>480 minutes (permeation:

level 6).[1][5] PVC gloves are

also an option.[6]

Body Protection
Laboratory coat or chemical

apron

Wear appropriate protective

clothing to minimize skin

contact.[7] Impervious clothing

should be considered for larger

quantities.[8]

Respiratory Protection Not generally required

Necessary only if there is a risk

of aerosol or mist formation.[1]

[5] In such cases, use a

NIOSH/MSHA-approved

respirator.[7]

Safe Handling and Storage
Proper handling and storage are essential to maintain the integrity of 1,3-Propanediol and

ensure a safe laboratory environment.
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Aspect Procedure Details

Handling Use in a well-ventilated area

Local exhaust ventilation is

recommended to control

airborne levels.[7] Avoid

contact with skin and eyes,

and inhalation of any vapors or

mists.[6][7]

Storage
Store in a cool, dry, well-

ventilated area

Keep containers tightly closed.

[7][9] The recommended

storage temperature is

between 15–25 °C.[1]

Incompatible Materials

Avoid strong oxidizing agents,

acid chlorides, and acid

anhydrides

Keep away from incompatible

materials to prevent adverse

reactions.[7]

Emergency and Disposal Procedures
Follow these procedures in the event of an emergency or for routine disposal.
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Procedure Type Steps

First Aid: Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation develops or persists.[2][7]

First Aid: Skin Contact
Remove contaminated clothing. Flush skin with

plenty of soap and water.[8]

First Aid: Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.[7][8]

First Aid: Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[8]

Spill Cleanup

Absorb the spill with an inert, non-combustible

material such as sand or earth.[7][9] Place the

absorbed material into a suitable container for

disposal.[8] Ensure adequate ventilation.[8]

Disposal

Dispose of waste and contaminated materials in

accordance with all applicable local, state, and

federal regulations.[6][10] Surplus and non-

recyclable solutions can be offered to a licensed

disposal company.[8][11]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 1,3-
Propanediol, from initial preparation to final disposal.
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(Well-ventilated area)

4. Post-Handling Spill Response

If spill occurs

First Aid

If exposure occurs

5. Secure Storage
(Cool, Dry, Ventilated)

6. Decontamination
(Clean workspace, remove PPE)

7. Waste Disposal
(Follow regulations)
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Caption: Workflow for Safe Handling of 1,3-Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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